Cas no 1361904-46-2 (2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol)

• Product Name: 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol
• CAS No: 1361904-46-2
• MF: C₁₂H₆Cl₂F₂O
• MW: 275.078248500824
• CID: 4993281
• Update Time: 2025-06-26

2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol

• Inchi： 1S/C12H6Cl2F2O/c13-8-3-1-2-6(10(8)14)7-4-5-9(17)12(16)11(7)15/h1-5,17H
• InChI Key： PUOMSNMHDHIOPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(C=1F)F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Additional information on 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol

2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol: A Comprehensive Overview

The compound 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol, identified by the CAS number 1361904-46-2, is a highly specialized organic compound with a unique structure and properties. This compound belongs to the class of biphenyl derivatives, which are widely studied for their applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical characteristics.

The synthesis of 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol involves a series of carefully controlled reactions, including electrophilic substitution and halogenation processes. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The presence of hydroxyl (-OH) and halogen substituents significantly influences its reactivity, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties.

The chemical structure of 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol is characterized by a biphenyl core with chloro and fluoro substituents at the 2' and 3' positions on one ring, and fluoro substituents at the 2 and 3 positions on the other ring. This arrangement creates a highly electron-deficient aromatic system, which is advantageous for certain types of cross-coupling reactions. For instance, its application in Suzuki-Miyaura coupling has been explored to construct complex heterocyclic frameworks with potential pharmacological activity.

Recent research has focused on the biological evaluation of this compound. In vitro assays have demonstrated moderate inhibitory effects against several enzymes implicated in inflammatory diseases, suggesting its potential as a lead compound for drug development. Additionally, studies on its photostability have revealed that it exhibits minimal degradation under UV light exposure, making it suitable for applications in light-sensitive environments.

In terms of environmental impact, the biodegradation pathways of 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol have been investigated to assess its ecological safety. Results indicate that it undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within 60 days under controlled laboratory settings. This information is crucial for determining its environmental fate and ensuring sustainable practices during industrial applications.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity patterns of this compound. Density functional theory (DFT) calculations have revealed that the hydroxyl group at position 4 plays a critical role in stabilizing transition states during nucleophilic attacks. Furthermore, molecular docking studies have identified potential binding modes with target proteins, paving the way for rational drug design strategies.

In conclusion, 2',3'-Dichloro-2,3-difluoro-biphenyl-4-ol is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable building block for future innovations in chemistry and related fields.